1-(4-chloro-3-ethoxybenzoyl)-4-(2-chloro-4-nitrophenyl)piperazine

• IUPAC Name: (4-chloro-3-ethoxyphenyl)-[4-(2-chloro-4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H19Cl2N3O4/c1-2-28-18-11-13(3-5-15(18)20)19(25)23-9-7-22(8-10-23)17-6-4-14(24(26)27)12-16(17)21/h3-6,11-12H,2,7-10H2,1H3
• InChI Key: LYOVZKZPAAQJQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)N2CCN(CC2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)Cl
• Molecular Formula: C19H19Cl2N3O4
• Molecular Weight: 424.3 g/mol

Description

1-(4-chloro-3-ethoxybenzoyl)-4-(2-chloro-4-nitrophenyl)piperazine, also known as CEP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CEP is a piperazine derivative that has been synthesized through a multi-step process and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(4-chloro-3-ethoxybenzoyl)-4-(2-chloro-4-nitrophenyl)piperazine is not well understood, but it is believed to involve modulation of neurotransmitter systems in the brain. This compound has been shown to increase the release of serotonin and dopamine in certain brain regions, which may contribute to its effects on anxiety, depression, reward, and motivation.
Biochemical and Physiological Effects:
This compound has been found to have a number of interesting biochemical and physiological effects. It has been shown to increase the activity of certain enzymes involved in the metabolism of neurotransmitters, which may contribute to its effects on neurotransmitter systems in the brain. This compound has also been found to increase the expression of certain genes involved in the regulation of neurotransmitter systems.

Advantages and Limitations for Lab Experiments

1-(4-chloro-3-ethoxybenzoyl)-4-(2-chloro-4-nitrophenyl)piperazine has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has been found to be stable under a variety of conditions. However, there are also some limitations to its use. This compound has been found to be relatively insoluble in water, which may make it difficult to use in certain experiments. Additionally, its effects on neurotransmitter systems are complex and not well understood, which may make interpretation of results challenging.

Future Directions

There are a number of future directions for research on 1-(4-chloro-3-ethoxybenzoyl)-4-(2-chloro-4-nitrophenyl)piperazine. One area of interest is the development of more selective compounds that target specific neurotransmitter systems in the brain. Another area of interest is the investigation of the long-term effects of this compound on neurotransmitter systems and behavior. Finally, there is interest in the development of new techniques for the delivery of this compound to the brain, which may improve its efficacy and reduce side effects.

Scientific Research Applications

1-(4-chloro-3-ethoxybenzoyl)-4-(2-chloro-4-nitrophenyl)piperazine has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have activity at the serotonin 5-HT1A receptor, which is involved in the regulation of anxiety and depression. This compound has also been found to have activity at the dopamine D2 receptor, which is involved in the regulation of reward and motivation.